Cas no 897759-43-2 (N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide)

• Product Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• CAS No: 897759-43-2
• MF: C₁₉H₁₄ClN₃O₃S
• MW: 399.850761890411
• CID: 6431496
• PubChem ID: 7172912
• Update Time: 2025-06-08

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• Benzamide, N-(5-chloro-4-methyl-2-benzothiazolyl)-4-(2,5-dioxo-1-pyrrolidinyl)-
• F1813-0344
• 897759-43-2
• N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• AKOS024610657

• Inchi： 1S/C19H14ClN3O3S/c1-10-13(20)6-7-14-17(10)21-19(27-14)22-18(26)11-2-4-12(5-3-11)23-15(24)8-9-16(23)25/h2-7H,8-9H2,1H3,(H,21,22,26)
• InChI Key： YOMJNINTLTWJPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1C)N=C(NC(C1C=CC(=CC=1)N1C(CCC1=O)=O)=O)S2

Computed Properties

• Exact Mass: 399.0444402g/mol
• Monoisotopic Mass: 399.0444402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.532±0.06 g/cm3(Predicted)
• pka: 8.28±0.70(Predicted)

Additional information on N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

Recent Advances in the Study of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide (CAS: 897759-43-2)

The compound N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide (CAS: 897759-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzothiazole and pyrrolidine-dione moieties, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of protein-protein interactions (PPIs). Researchers have identified that the benzothiazole core of the molecule can selectively bind to specific protein domains, thereby disrupting pathological PPIs involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the interaction between MDM2 and p53, leading to the reactivation of p53-mediated tumor suppression pathways in vitro and in vivo. The study reported an IC50 value of 0.8 μM in MDM2-overexpressing cancer cell lines, highlighting its potency.

In addition to its anticancer properties, recent research has explored the neuroprotective effects of this compound. A 2024 study in ACS Chemical Neuroscience revealed that it exhibits significant activity in reducing tau protein aggregation, a hallmark of Alzheimer's disease. The pyrrolidine-dione moiety was found to interact with tau fibrils, preventing their elongation and promoting their disassembly. This finding opens new avenues for the development of tau-targeting therapeutics, with the compound serving as a lead structure for further optimization.

Pharmacokinetic studies have also been a focus of recent investigations. A 2023 paper in Drug Metabolism and Disposition reported that the compound demonstrates favorable oral bioavailability (68% in rodent models) and a half-life of approximately 6 hours, making it a viable candidate for further development. However, challenges remain in addressing its moderate solubility and potential off-target effects, which are currently being addressed through structural modifications and formulation strategies.

In conclusion, N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide represents a promising scaffold for the development of novel therapeutics targeting cancer and neurodegenerative diseases. Ongoing research aims to further elucidate its biological targets, improve its drug-like properties, and advance it into clinical trials. The compound's unique chemical structure and multifaceted biological activities position it as a valuable tool for both basic research and drug discovery efforts.